Ethyl 2-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]acetate

• IUPAC Name: ethyl 2-(2,1,3-benzothiadiazol-4-ylsulfonylamino)acetate
• InChI: InChI=1S/C10H11N3O4S2/c1-2-17-9(14)6-11-19(15,16)8-5-3-4-7-10(8)13-18-12-7/h3-5,11H,2,6H2,1H3
• InChI Key: VYLHEMDLSGJXGM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNS(=O)(=O)C1=CC=CC2=NSN=C21
• Molecular Formula: C10H11N3O4S2
• DSSTOX Substance ID: DTXSID50381255
• Molecular Weight: 301.3 g/mol
• CAS No.: 175203-25-5

Description

Ethyl 2-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]acetate is a chemical compound that belongs to the class of benzothiadiazole derivatives This compound is known for its unique structural features, which include a benzothiadiazole ring fused with a sulfonyl group and an ethyl ester moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 2-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]acetate typically involves the reaction of 2,1,3-benzothiadiazole-4-sulfonyl chloride with ethyl glycinate. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to the large-scale synthesis of this compound with high purity.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide group.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions include sulfone derivatives, sulfide derivatives, and various substituted benzothiadiazole compounds.

Scientific Research Applications

Ethyl 2-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]acetate has a wide range of applications in scientific research:

Organic Electronics: It is used in the development of organic light-emitting diodes (OLEDs) and organic solar cells due to its excellent electron-accepting properties.

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in the design of new drugs targeting various diseases.

Material Science: It is used in the synthesis of advanced materials with unique optical and electronic properties.

Mechanism of Action

The mechanism of action of Ethyl 2-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]acetate involves its interaction with specific molecular targets and pathways. In organic electronics, the compound acts as an electron acceptor, facilitating charge transfer processes. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity and leading to therapeutic effects.

Comparison with Similar Compounds

Ethyl 2-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]acetate can be compared with other benzothiadiazole derivatives such as:

2,1,3-Benzothiadiazole: A simpler structure without the sulfonyl and ethyl ester groups.

4,7-Dibromo-2,1,3-benzothiadiazole: A derivative used in the synthesis of larger molecules and conductive polymers.

The uniqueness of this compound lies in its combination of functional groups, which impart distinct chemical and physical properties, making it suitable for a variety of applications.